Cas no 76867-10-2 (8-bromo-7-pentofuranosyl-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine-9-carbonitrile)

• Product name: 8-bromo-7-pentofuranosyl-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine-9-carbonitrile
• CAS No: 76867-10-2
• MF: C₁₄H₁₂BrN₅O₄
• MW: 394.180181503296
• CID: 982990
• PubChem ID: 330411

8-bromo-7-pentofuranosyl-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine-9-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-bromo-7-pentofuranosyl-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine-9-carbonitrile
• NSC318814
• 7H-Imidazo(1,2-c)pyrrolo(3,2-e)pyrimidine-9-carbonitrile, 8-bromo-7-pentofuranosyl-
• 7H-Imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine-9-carbonitrile, 8-bromo-7-pentofuranosyl-
• AC1L76T1
• AC1Q7CBN
• NSC-318814
• 76867-10-2
• 8-bromo-7-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]imidazo[[?]]pyrrolo[[?]]pyrimidine-9-carbonitrile
• DTXSID80998173
• NSC 318814

• Inchi： InChI=1S/C14H12BrN5O4/c15-11-6(3-16)8-12-17-1-2-19(12)5-18-13(8)20(11)14-10(23)9(22)7(4-21)24-14/h1-2,5,7,9-10,14,21-23H,4H2
• InChI Key： DZJDCAKSQKLVEF-UHFFFAOYSA-N
• SMILES： C1=CN2C=NC3=C(C2=N1)C(=C(N3C4C(C(C(O4)CO)O)O)Br)C#N

Computed Properties

• Exact Mass: 393.00700
• Monoisotopic Mass: 393.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 2.15
• Refractive Index: 1.89
• PSA: 128.83000
• LogP: -0.07032